Cas no 35079-43-7 ((2S,3R)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-chromene-3,7-diol)

(2S,3R)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-chromene-3,7-diol structure

35079-43-7 structure

Product Name:(2S,3R)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-chromene-3,7-diol

CAS No:35079-43-7

Molecular Formula:C₁₅H₁₄O₅

Molecular Weight:274.26866

CID:1472054

PubChem ID:182220

(2S,3R)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-chromene-3,7-diol Properties

Names and Identifiers

- (2S,3R)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-chromene-3,7-diol
- 3,7,3',4'-Tetrahydroxyflavan
- Fisetinidol
- ent-Fisetinidol
- ent-Epifisetinidol
- (+)-Fisetinidol
- DTXSID00956518
- LMPK12020014
- 35079-43-7
- (2S,3R)-2-(3,4-dihydroxyphenyl)chroman-3,7-diol
- (2S,3R)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,7-diol
- 2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,7-diol
- +Expand
- InChIKey： VFZYLYJWCROVLO-UHFFFAOYSA-N
- Inchi： InChI=1S/C15H14O5/c16-10-3-1-8-5-13(19)15(20-14(8)7-10)9-2-4-11(17)12(18)6-9/h1-4,6-7,13,15-19H,5H2
- SMILES： OC1Cc2ccc(O)cc2OC1c1ccc(O)c(O)c1

Computed Properties

Exact Mass: 274.08412
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 1
Monoisotopic Mass: 274.08412354g/mol
Heavy Atom Count: 20
Complexity: 336
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.7
Topological Polar Surface Area: 90.2Å²

Experimental Properties

PSA: 90.15

(2S,3R)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-chromene-3,7-diol Related Literature

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